![molecular formula C10H13F3N2O3 B7632952 3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one](/img/structure/B7632952.png)
3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one, also known as OTFP, is a synthetic compound with potential applications in scientific research. The compound has a unique chemical structure that makes it useful in various biochemical and physiological studies.
Mechanism of Action
3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one acts as a positive allosteric modulator of ion channels and receptors, enhancing their activity in response to agonist binding. The compound binds to a specific site on the ion channel or receptor, causing a conformational change that increases the affinity of the channel or receptor for its agonist. This leads to an increase in ion flux or receptor activation, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the ion channel or receptor being modulated. The compound has been shown to enhance the activity of the GABA(A) receptor, resulting in increased chloride ion flux and hyperpolarization of the membrane potential. This leads to anxiolytic and sedative effects. This compound has also been shown to enhance the activity of the glycine receptor, resulting in increased chloride ion flux and inhibition of neurotransmitter release. This leads to analgesic effects. Finally, this compound has been shown to enhance the activity of the nicotinic acetylcholine receptor, resulting in increased cation flux and excitation of the membrane potential. This leads to cognitive-enhancing effects.
Advantages and Limitations for Lab Experiments
3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one has several advantages for lab experiments, including its high potency and selectivity for specific ion channels and receptors. The compound is also stable and easy to synthesize, making it a useful tool for drug discovery and development. However, one limitation of this compound is its potential off-target effects, which can complicate the interpretation of experimental results. Additionally, the compound has not been extensively studied in vivo, and its pharmacokinetic properties are not well understood.
Future Directions
There are several future directions for research on 3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one. One area of interest is the development of more selective modulators of specific ion channels and receptors. Another area of interest is the investigation of the pharmacokinetic properties of this compound and its potential for in vivo applications. Finally, the use of this compound as a tool for drug discovery and development is an area of active research, with the potential for the development of novel therapeutics for various neurological and psychiatric disorders.
Synthesis Methods
3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one is synthesized through a multistep process that involves the reaction of 3-(trifluoromethyl)piperidin-2-one with 1,2-oxazolidine-2-carbonyl chloride in the presence of a base. The reaction leads to the formation of this compound, which is then purified through column chromatography. The purity of the compound is determined through NMR and HPLC analysis.
Scientific Research Applications
3-(1,2-Oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. The compound can be used as a tool for studying the function of ion channels and receptors, as well as for drug discovery and development. This compound has been shown to modulate the activity of various ion channels, including the GABA(A) receptor, the glycine receptor, and the nicotinic acetylcholine receptor.
properties
IUPAC Name |
3-(1,2-oxazolidine-2-carbonyl)-6-(trifluoromethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F3N2O3/c11-10(12,13)7-3-2-6(8(16)14-7)9(17)15-4-1-5-18-15/h6-7H,1-5H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNBNJQVNRZCFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(OC1)C(=O)C2CCC(NC2=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.